Cas no 2199179-72-9 (N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide)

• Product Name: N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide
• CAS No: 2199179-72-9
• MF: C₁₂H₁₉N₅O₂
• MW: 265.311561822891
• CID: 6313742
• PubChem ID: 126857952
• Update Time: 2025-08-03

N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide
• N-(oxan-4-yl)-3-[(1H-1,2,3-triazol-1-yl)methyl]azetidine-1-carboxamide
• AKOS032845747
• 2199179-72-9
• F6549-6682
• 3-((1H-1,2,3-Triazol-1-yl)methyl)-N-(tetrahydro-2H-pyran-4-yl)azetidine-1-carboxamide
• N-(oxan-4-yl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide

• Inchi： 1S/C12H19N5O2/c18-12(14-11-1-5-19-6-2-11)16-7-10(8-16)9-17-4-3-13-15-17/h3-4,10-11H,1-2,5-9H2,(H,14,18)
• InChI Key： ULPSDTGAFKKSRP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(N1CC(CN2C=CN=N2)C1)=O

Computed Properties

• Exact Mass: 265.15387487g/mol
• Monoisotopic Mass: 265.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.3Ų

Additional information on N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide

Comprehensive Overview of N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9)

N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique combination of oxan-4-yl, 1H-1,2,3-triazol-1-yl, and azetidine-1-carboxamide moieties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its structural complexity and versatility.

The molecular structure of N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9) includes a triazole ring, which is known for its stability and ability to participate in hydrogen bonding. This feature is crucial in medicinal chemistry, as it can enhance the binding affinity of potential drug molecules to biological targets. Additionally, the presence of the azetidine ring, a four-membered nitrogen-containing heterocycle, adds rigidity to the molecule, which can improve pharmacokinetic properties.

In recent years, the demand for N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9) has increased due to its potential applications in cancer research and neurological disorders. The compound's ability to modulate specific biological pathways makes it a valuable tool for scientists exploring new therapeutic strategies. For instance, its triazole moiety has been linked to anti-inflammatory and antimicrobial activities, which are highly relevant in the context of drug-resistant infections.

From a synthetic chemistry perspective, N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9) is often synthesized via click chemistry, a popular method for constructing 1,2,3-triazole derivatives. This approach is favored for its efficiency, high yield, and compatibility with a wide range of functional groups. The compound's synthesis typically involves the reaction of an azetidine derivative with an oxan-4-yl precursor, followed by the introduction of the triazole ring.

The market for N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9) is expected to grow as more researchers explore its potential in drug development and material science. Its unique structural features make it a versatile intermediate for designing new molecules with tailored properties. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the rising demand from academic and industrial laboratories.

One of the most frequently asked questions about N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9) is its solubility and stability under various conditions. Studies indicate that the compound exhibits good solubility in polar organic solvents such as DMSO and methanol, making it suitable for a wide range of experimental setups. Its stability at room temperature further enhances its practicality for long-term storage and use.

Another area of interest is the compound's potential role in bioorthogonal chemistry, a field that focuses on reactions compatible with living systems. The 1,2,3-triazole moiety in N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9) is particularly useful for labeling biomolecules, enabling researchers to track cellular processes with high precision. This application aligns with the growing trend of using click chemistry in biomedical research.

In summary, N-(oxan-4-yl)-3-(1H-1,2,3-triazol-1-yl)methylazetidine-1-carboxamide (CAS No. 2199179-72-9) is a multifaceted compound with significant potential in pharmaceuticals, material science, and chemical biology. Its unique structural features, combined with its synthetic accessibility, make it a valuable asset for researchers exploring new frontiers in science and technology. As the demand for innovative chemical tools continues to rise, this compound is poised to play a pivotal role in advancing scientific discovery.